Cas no 1092460-63-3 (3-2,4-Bis(trifluoromethyl)phenylpropionic acid)

• Product Name: 3-2,4-Bis(trifluoromethyl)phenylpropionic acid
• CAS No: 1092460-63-3
• MF: C₁₁H₈F₆O₂
• MW: 286.170444488525
• CID: 1187095
• PubChem ID: 54772349
• Update Time: 2025-04-20

3-2,4-Bis(trifluoromethyl)phenylpropionic acid Chemical and Physical Properties

Names and Identifiers

• 3-[2,4-bis(trifluoromethyl)phenyl]propanoic Acid
• MFCD11519312
• 3-[2,4-BIS(TRIFLUOROMETHYL)PHENYL]PROPIONIC ACID
• 3-(2,4-BIS(TRIFLUOROMETHYL)PHENYL)PROPANOIC ACID
• JS-4804
• (2,4-Bis(trifluoromethyl)phenyl)propanoic acid
• CS-0315289
• POPIIFPERMLVHR-UHFFFAOYSA-N
• 1092460-63-3
• (2,4-Bis(trifluoromethyl)phenyl)propanoicacid
• AKOS005258882
• AT28304
• SCHEMBL15094094
• 3-2,4-Bis(trifluoromethyl)phenylpropionic acid

• Inchi： 1S/C11H8F6O2/c12-10(13,14)7-3-1-6(2-4-9(18)19)8(5-7)11(15,16)17/h1,3,5H,2,4H2,(H,18,19)
• InChI Key： POPIIFPERMLVHR-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C=CC=1CCC(=O)O)(F)F

Computed Properties

• Exact Mass: 286.04284847g/mol
• Monoisotopic Mass: 286.04284847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3Ų